Cas no 1339779-75-7 (3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1339779-75-7
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6472594
• PubChem ID: 62740831
• Update Time: 2025-05-25

3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 5-bromo-2-methoxy-β,β-dimethyl-

• Inchi： 1S/C12H18BrNO/c1-12(2,8-14)7-9-6-10(13)4-5-11(9)15-3/h4-6H,7-8,14H2,1-3H3
• InChI Key： ZNTGIIRWWJTECU-UHFFFAOYSA-N
• SMILES： C(C1C=C(Br)C=CC=1OC)C(C)(C)CN

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±32.0 °C(Predicted)
• pka: 10.30±0.15(Predicted)

Additional information on 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine

Comprehensive Overview of 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1339779-75-7)

The compound 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1339779-75-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a brominated aromatic ring and a dimethylpropan-1-amine moiety, this compound is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic pathways.

In recent years, the demand for high-purity intermediates like 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's CAS No. 1339779-75-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Its bromine substituent enhances its reactivity, making it a valuable candidate for cross-coupling reactions, a hot topic in synthetic chemistry.

One of the most discussed applications of 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine is its potential use in developing central nervous system (CNS) drugs. The methoxy group and amine functionality are critical for interactions with biological targets, such as receptors or enzymes. This aligns with current trends in neuropharmacology, where researchers are focusing on blood-brain barrier permeability and targeted drug delivery.

From a synthetic perspective, the compound's 2,2-dimethylpropan-1-amine backbone offers steric hindrance, which can influence the selectivity of chemical reactions. This property is particularly valuable in asymmetric synthesis, a field gaining traction due to its importance in producing enantiomerically pure pharmaceuticals. Laboratories often seek CAS No. 1339779-75-7 for its reliability in generating chiral intermediates.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its brominated aromatic structure necessitates careful handling to ensure green chemistry compliance. This aligns with the growing emphasis on sustainable synthesis and eco-friendly reagents in the chemical industry.

In summary, 3-(5-bromo-2-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 1339779-75-7) is a versatile and highly sought-after compound in contemporary research. Its applications span drug development, catalysis, and material science, making it a cornerstone in the toolkit of modern chemists. As the scientific community continues to explore its potential, this molecule remains at the forefront of innovation in organic synthesis and therapeutic design.